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Compound of Interest

Compound Name: 1,3-Diisopropylcyclohexane

Cat. No.: B1581752

This technical guide provides a comprehensive overview of 1,3-diisopropylcyclohexane,
including its chemical identifiers, physicochemical properties, and stereoisomeric forms. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identity and Descriptors

1,3-Diisopropylcyclohexane is a saturated cyclic hydrocarbon. The following table
summarizes its key identifiers.
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Identifier Value

CAS Number 7045-70-7[1]

PubChem CID 522382[2]

IUPAC Name 1,3-di(propan-2-yl)cyclohexane[2]

Molecular Formula

C12H24[1][2]

Molecular Weight 168.32 g/mol [1]
nChi INChl=1S/C12H24/c1-9(2)11-6-5-7-12(8-
n
11)10(3)4/h9-12H,5-8H2,1-4H3[2]
InChlKey WDTCMYUFBNCSKK-UHFFFAOYSA-N[2]

Canonical SMILES

CC(C)C1CCCC(C1)C(C)C[2]

Synonyms

1,3-Diisopropyl cyclohexane, cis,trans-1,3-
Diisopropylcyclohexane, 1,3-bis(1-methylethyl)-

cyclohexane[2]

Physicochemical Properties

The known physicochemical properties of 1,3-diisopropylcyclohexane are compiled in the

table below. The commercially available product is often a mixture of cis and trans isomers.

Property Value

Boiling Point 205-207 °C[3]
Density 0.798 g/cm?3[3]
Refractive Index 1.438[3]
XLogP3 5.3[2]

Stereoisomerism and Conformational Analysis

1,3-Diisopropylcyclohexane exists as two geometric isomers: cis-1,3-

diisopropylcyclohexane and trans-1,3-diisopropylcyclohexane. Due to the cyclohexane
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ring's chair conformation, these isomers have distinct spatial arrangements and stabilities.

The relationship between the planar, chair, and stereoisomeric forms can be visualized as

follows:
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Stereoisomers and conformations of 1,3-diisopropylcyclohexane.

In the cis isomer, both isopropyl groups are on the same side of the ring. It can exist in two
chair conformations: one with both groups in equatorial positions (diequatorial, e,e) and one
with both in axial positions (diaxial, a,a). The diequatorial conformation is significantly more

stable due to reduced steric hindrance.

In the trans isomer, the isopropyl groups are on opposite sides of the ring. This isomer exists in
a conformation where one group is axial and the other is equatorial (a,e).

Experimental Protocols
Synthesis

A common method for the synthesis of 1,3-diisopropylcyclohexane is the catalytic
hydrogenation of 1,3-diisopropylbenzene.
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Reaction:
CeHa(CH(CH3)2)2 + 3 H2 = CsH10(CH(CH3)2)2
General Procedure:

o Catalyst Preparation: A supported noble metal catalyst, such as palladium on carbon (Pd/C)
or platinum on alumina (Pt/Al203), is typically used. The catalyst is activated prior to use.

o Reaction Setup: The 1,3-diisopropylbenzene is dissolved in a suitable solvent (e.g., ethanaol,
hexane) and placed in a high-pressure reactor with the catalyst.

o Hydrogenation: The reactor is purged with an inert gas and then pressurized with hydrogen
gas. The reaction mixture is heated and stirred vigorously to ensure efficient mixing and
mass transfer. The progress of the reaction is monitored by measuring hydrogen uptake.

o Workup: After the reaction is complete, the reactor is cooled, and the pressure is released.
The catalyst is removed by filtration. The solvent is then removed under reduced pressure to
yield the crude product.

 Purification: The resulting 1,3-diisopropylcyclohexane, which will be a mixture of cis and
trans isomers, can be purified by fractional distillation.

Isomer Analysis

The separation and quantification of the cis and trans isomers of 1,3-diisopropylcyclohexane
are typically performed using capillary gas chromatography (GC).

General GC Method:

e Column: A high-resolution capillary column with a non-polar or medium-polarity stationary
phase (e.g., 5% phenyl-polydimethylsiloxane) is suitable for separating the isomers.

o Carrier Gas: Helium or hydrogen is used as the carrier gas at a constant flow rate.

« Injector: A split/splitless injector is used to introduce a small volume of the sample.
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e Oven Program: A temperature program is employed, starting at a lower temperature and
ramping up to a higher temperature to ensure good separation of the isomers.

o Detector: A flame ionization detector (FID) is commonly used for the detection of
hydrocarbons.

« |dentification: The isomers can be identified based on their retention times, which are
typically different for the cis and trans forms. Mass spectrometry (GC-MS) can be coupled to
the GC system for definitive identification based on the fragmentation patterns of the
isomers.

Spectroscopic Data

Spectroscopic data for 1,3-diisopropylcyclohexane is available in public databases such as
the NIST WebBook and PubChem.[2] This data is essential for the structural confirmation of
the compound.

IH NMR: The proton NMR spectrum will show characteristic signals for the methine and
methyl protons of the isopropyl groups and the protons on the cyclohexane ring. The
chemical shifts and coupling patterns can help in distinguishing between the cis and trans
isomers.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the different carbon atoms
in the molecule, providing further structural information.

 Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic C-H stretching and
bending vibrations for the saturated hydrocarbon structure.[4]

e Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak and a
fragmentation pattern characteristic of the loss of alkyl groups.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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